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Compound of Interest

Compound Name:
N6-Dimethylaminomethylidene

isoguanosine

Cat. No.: B599695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and

recommended procedures for handling N6-Dimethylaminomethylidene isoguanosine, a

modified purine nucleoside analog. Due to the limited availability of direct quantitative data for

this specific compound, this guide synthesizes information from product data sheets, studies on

related isoguanosine derivatives, and general protocols for modified nucleosides.

Core Properties
N6-Dimethylaminomethylidene isoguanosine is a derivative of isoguanosine, an isomer of

guanosine. Isoguanosine and its analogs are of interest in various research areas, including

the development of supramolecular structures and potential therapeutic agents, particularly in

oncology. Purine nucleoside analogs are known for their broad antitumor activity, which is often

attributed to the inhibition of DNA synthesis and induction of apoptosis[1].

Chemical Structure:

Molecular Formula: C13H18N6O5

Molecular Weight: 338.32 g/mol
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CAS Number: 156706-72-8

Solubility
Quantitative solubility data for N6-Dimethylaminomethylidene isoguanosine in various

solvents is not readily available in published literature. However, based on supplier information

and the nature of similar compounds, a qualitative solubility profile can be summarized. The

compound is described as lipophilic, suggesting poor solubility in aqueous solutions and better

solubility in organic solvents.

Table 1: Qualitative Solubility of N6-Dimethylaminomethylidene isoguanosine
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Solvent Solubility Profile
Recommendations and
Remarks

DMSO Soluble

Recommended solvent for

preparing stock solutions.

Fresh, high-purity DMSO

should be used as it is

hygroscopic, and absorbed

moisture can reduce the

solubility of compounds.

Water
Likely Insoluble or Slightly

Soluble

Supplier information suggests

that a solubility of < 1 mg/mL is

considered slightly soluble or

insoluble. Direct dissolution in

aqueous buffers is not

recommended for primary

stock solutions.

Ethanol
Likely Insoluble or Slightly

Soluble

Not generally recommended

as a primary solvent for stock

solutions based on typical

behavior of similar nucleoside

analogs.

PBS, Culture Media Prone to Precipitation

When diluting a DMSO stock

solution into aqueous buffers

like PBS or cell culture media,

precipitation may occur.

Sonication can aid in

redissolving the precipitate. It

is advisable to prepare working

solutions fresh from the stock

immediately before use.

Stability
Detailed stability studies for N6-Dimethylaminomethylidene isoguanosine under various pH

and temperature conditions have not been published. However, long-term storage
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recommendations are available from commercial suppliers. Studies on other modified

nucleosides indicate that stability in aqueous solutions can be a concern and is often

temperature-dependent.

Table 2: Storage and Stability Recommendations

Form
Storage
Temperature

Recommended
Duration

Notes

Powder (Solid) -20°C 3 years Protect from moisture.

In Solvent (DMSO

Stock)
-80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

In Solvent (DMSO

Stock)
-20°C 1 month

For shorter-term

storage.

Aqueous Working

Solutions
N/A Prepare Fresh

Due to the potential

for precipitation and

degradation, it is

strongly

recommended to

prepare aqueous

working solutions

immediately before

use and not to store

them.

Studies on the photostability of the parent compound, isoguanosine, have shown that it is

photostable in aqueous solutions at both neutral and acidic pH. This stability is attributed to

efficient nonradiative decay pathways that dissipate excess electronic energy, a common

feature of purine nucleosides. While this suggests the core isoguanosine structure is robust to

light, the stability of the N6-dimethylaminomethylidene modification under UV exposure has not

been specifically documented.

Experimental Protocols
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The following are generalized protocols based on standard practices for handling modified

nucleosides. Researchers should optimize these protocols for their specific experimental

needs.

This protocol outlines the steps for preparing a concentrated stock solution of N6-
Dimethylaminomethylidene isoguanosine in DMSO.
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Stock Solution Preparation Workflow

Start: Weigh Compound

Accurately weigh the desired
amount of N6-Dimethylaminomethylidene

isoguanosine powder.

Add the appropriate volume of
high-purity, anhydrous DMSO

to achieve the target concentration.

Facilitate dissolution by vortexing.
If necessary, use a sonicator
water bath for a short period.

Visually inspect for complete
dissolution. The solution

should be clear.

Aliquot the stock solution into
small, single-use volumes in

appropriate vials.

Store aliquots at -80°C
for long-term storage.

End: Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a DMSO stock solution.
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This protocol describes the dilution of the DMSO stock solution into an aqueous medium for

use in experiments such as cell-based assays.

Working Solution Preparation Workflow

Start: Thaw Stock

Thaw a single aliquot of the
DMSO stock solution at room temperature.

Calculate the volume of stock
solution needed for the desired

final concentration in the aqueous medium.

Slowly add the calculated volume of
the DMSO stock to the aqueous medium

(e.g., cell culture medium, PBS)
while gently vortexing.

Observe for any precipitation.
If precipitate forms, sonicate briefly

to aid dissolution.

Use the freshly prepared working
solution immediately in the experiment.

End: Use in Assay

Click to download full resolution via product page
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Caption: Workflow for preparing an aqueous working solution.

Note on Sterilization: If using DMSO to prepare the stock solution, sterilization by filtration is

generally not recommended as DMSO has inherent sterilizing properties. If an aqueous

solution must be sterilized, use a 0.22 µm filter suitable for the solvent.

A specific HPLC method for N6-Dimethylaminomethylidene isoguanosine is not published.

However, a general reversed-phase HPLC method for purine analogs can be adapted.

Table 3: General HPLC Parameters for Purine Analog Analysis

Parameter Recommended Setting

Column
C18 reversed-phase (e.g., 4.6 x 150 mm, 3-5

µm)

Mobile Phase A
Aqueous buffer (e.g., 10 mM ammonium

acetate, pH 5.0)

Mobile Phase B Acetonitrile or Methanol

Elution
Gradient elution (e.g., starting with a low

percentage of B and increasing over time)

Flow Rate 0.5 - 1.0 mL/min

Detection

UV spectrophotometer (e.g., at 254 nm or a

wavelength of maximum absorbance for the

compound)

Column Temperature Ambient or controlled (e.g., 25-30°C)

Researchers should develop and validate a specific method for N6-
Dimethylaminomethylidene isoguanosine to ensure accurate quantification and purity

assessment.

Potential Signaling Pathways
The specific signaling pathways modulated by N6-Dimethylaminomethylidene isoguanosine
have not been elucidated. However, literature on a dual-functional isoguanosine-based
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derivative suggests a potential mechanism involving the induction of apoptosis through a

caspase-dependent signaling pathway. This provides a hypothetical framework for

investigation.

Hypothetical Signaling Pathway

N6-Dimethylaminomethylidene
isoguanosine

Potential Cellular Target(s)
(e.g., DNA Polymerase, Kinase)

Interaction

Pro-Caspases
(e.g., Pro-Caspase 3, 8, 9)

Downstream Signaling

Activated Caspases

Activation

Apoptosis
(Cell Death)

Execution

Click to download full resolution via product page

Caption: Hypothetical caspase-dependent apoptotic pathway.

This diagram illustrates a potential mechanism of action for isoguanosine derivatives, where

interaction with a cellular target initiates a signaling cascade leading to the activation of

caspases, the key executioners of apoptosis. This remains a hypothesis for N6-
Dimethylaminomethylidene isoguanosine and requires experimental validation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b599695?utm_src=pdf-body-img
https://www.benchchem.com/product/b599695?utm_src=pdf-body
https://www.benchchem.com/product/b599695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Summary and Recommendations
N6-Dimethylaminomethylidene isoguanosine is a modified nucleoside with potential

applications in biomedical research. While specific quantitative data on its solubility and stability

are lacking, the available information suggests it should be handled as a lipophilic compound,

with DMSO as the solvent of choice for stock solutions. Long-term storage of the solid

compound at -20°C and stock solutions at -80°C is recommended. Due to potential instability

and precipitation in aqueous solutions, working solutions should be prepared fresh for each

experiment. Researchers are encouraged to perform their own validation for solubility and

stability under their specific experimental conditions. Further investigation is needed to

elucidate its precise mechanism of action and biological targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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